Cas no 1158970-37-6 (Lesinurad Impurity 2)

• Product Name: Lesinurad Impurity 2
• CAS No: 1158970-37-6
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 4556529
• Update Time: 2023-08-09

Lesinurad Impurity 2 Chemical and Physical Properties

Names and Identifiers

• 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• Lesinurad Impurity 2
• BCP33842

• Inchi： 1S/C17H16N4O2S/c18-16-19-20-17(24-9-15(22)23)21(16)14-8-7-11(10-5-6-10)12-3-1-2-4-13(12)14/h1-4,7-8,10H,5-6,9H2,(H2,18,19)(H,22,23)
• InChI Key： AXJPEWHULFCRBS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(N)N1C1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

• Exact Mass: 340.099397g/mol
• Monoisotopic Mass: 340.099397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119
• Molecular Weight: 340.4g/mol

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.8E-4 g/L) (25 ºC),

Lesinurad Impurity 2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature